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Compound of Interest

N(alpha)-acetylglycyllysyl methyl
Compound Name:
ester

Cat. No.: B1665074

Technical Support Center: N(alpha)-
acetylglycyllysyl methyl ester

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the storage and handling of N(alpha)-acetylglycyllysyl
methyl ester (CAS No. 10236-44-9). Below you will find frequently asked questions (FAQS),
troubleshooting guides, and experimental protocols to ensure the optimal performance and
integrity of this peptide in your experiments.

Frequently Asked Questions (FAQS)

Q1: What are the recommended long-term storage conditions for N(alpha)-acetylglycyllysyl
methyl ester?

For long-term stability, N(alpha)-acetylglycyllysyl methyl ester should be stored as a
lyophilized powder at -20°C. Under these conditions, the product is expected to be stable for up
to three years.

Q2: How should I store the peptide once it is reconstituted in a solvent?

Once reconstituted, it is recommended to aliquot the peptide solution and store it at -80°C. In
solvent, the peptide should remain stable for up to one year. Avoid repeated freeze-thaw cycles
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as this can lead to degradation.

Q3: What is the molecular information for this peptide?

Property Value

CAS Number 10236-44-9[1][2]

Molecular Formula C11H21N304[1][2]

Molecular Weight 259.30 g/mol [2]

Canonical SMILES CC(=O)NCC(=O)NC(CCCCN)C(=0)0OCI1]

Q4: In what solvents is N(alpha)-acetylglycyllysyl methyl ester soluble?

While specific solubility data is not readily available, peptides of similar structure are often
soluble in sterile, deionized water. For peptides with hydrophobic residues, solubility can be
enhanced by first dissolving in a minimal amount of a polar, organic solvent such as dimethyl
sulfoxide (DMSOQO) or N,N-dimethylformamide (DMF), followed by dilution with an aqueous
buffer.

Q5: What is a primary application of this peptide?

N(alpha)-acetylglycyllysyl methyl ester can be used as a substrate in direct enzymatic
assays. One specific application is in measuring the activity of activated Hageman factor
(Factor Xlla), where the enzyme hydrolyzes the peptide bond.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Peptide

This protocol outlines the general procedure for reconstituting lyophilized N(alpha)-
acetylglycyllysyl methyl ester.

Materials:

» Lyophilized N(alpha)-acetylglycyllysyl methyl ester
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Sterile, deionized water or appropriate buffer (e.g., Tris, HEPES)

(Optional) DMSO, high purity

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes
Procedure:

» Before opening, bring the vial of lyophilized peptide to room temperature to prevent
condensation.

 Briefly centrifuge the vial to ensure all the powder is at the bottom.
» Based on the desired stock concentration, calculate the required volume of solvent.
e Add the appropriate volume of sterile water or buffer to the vial.

« If solubility in aqueous solution is low, first dissolve the peptide in a small volume of DMSO
and then slowly add the aqueous buffer to the desired final concentration.

» Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Visually inspect the
solution to ensure there are no particulates.

 Aliquot the reconstituted peptide into sterile, low-protein-binding microcentrifuge tubes for
storage at -80°C.
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Peptide Reconstitution Workflow
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Troubleshooting Logic for Enzymatic Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Storage and handling best practices for N(alpha)-
acetylglycyllysyl methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665074+#storage-and-handling-best-practices-for-n-
alpha-acetylglycyllysyl-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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